Cas no 102584-11-2 (Pyridinium,1-methyl-3-[[4-[[4-[[[4-[[(1-methylpyridinium-3-yl)amino]carbonyl]phenyl]amino]carbonyl]benzoyl]amino]phenyl]amino]-,diiodide (9CI))

Pyridinium,1-methyl-3-[[4-[[4-[[[4-[[(1-methylpyridinium-3-yl)amino]carbonyl]phenyl]amino]carbonyl]benzoyl]amino]phenyl]amino]-,diiodide (9CI) Properties

Names and Identifiers

• Pyridinium,1-methyl-3-[[4-[[4-[[[4-[[(1-methylpyridinium-3-yl)amino]carbonyl]phenyl]amino]carbonyl]benzoyl]amino]phenyl]amino]-,diiodide (9CI)
• Pyridinium,1-methyl-3-[[4-[[4-[[[4-[[(1-methylpyridinium-3-yl)amino]carbonyl]phenyl]amino]carbonyl]benzoyl]amino]phenyl]amino
• Pyridinium, 1-methyl-3-[[4-[[4-[[[4-[[(1-methylpyridinium-3-yl)amino]carbonyl]phenyl]amino]carbonyl]benzoyl]amino]phenyl]amino]-, diiodide (9CI)

• InChIKey： MCFXBEBJBVPNPK-UHFFFAOYSA-O
• Inchi： 1S/C33H28N6O3.HI/c1-38-19-3-5-29(21-38)34-26-15-17-28(18-16-26)36-32(41)24-9-7-23(8-10-24)31(40)35-27-13-11-25(12-14-27)33(42)37-30-6-4-20-39(2)22-30;/h3-22H,1-2H3,(H2-2,34,35,36,37,40,41,42);1H/p+1
• SMILES： C(C1C=CC(NC(C2C=CC(C(=O)NC3C=CC(NC4C=CC=[N+](C)C=4)=CC=3)=CC=2)=O)=CC=1)(=O)NC1C=CC=[N+](C)C=1.[I-]

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54